Cas no 1114830-16-8 (Tert-butyl 2-(5-bromopyrimidin-2-YL)acetate)

• Product Name: Tert-butyl 2-(5-bromopyrimidin-2-YL)acetate
• CAS No: 1114830-16-8
• MF: C₁₀H₁₃BrN₂O₂
• MW: 273.126421689987
• MDL: MFCD16036588
• CID: 1088852
• Update Time: 2025-08-03

Tert-butyl 2-(5-bromopyrimidin-2-YL)acetate Chemical and Physical Properties

Names and Identifiers

• tert-Butyl 2-(5-bromopyrimidin-2-yl)acetate
• AK138395
• tert-Butyl (5-bromopyrimidin-2-yl)acetate
• ST2407638
• AX8259998
• Tert-butyl 2-(5-bromopyrimidin-2-YL)acetate

• MDL： MFCD16036588
• Inchi： 1S/C10H13BrN2O2/c1-10(2,3)15-9(14)4-8-12-5-7(11)6-13-8/h5-6H,4H2,1-3H3
• InChI Key： XSBAGLHOIWJHJW-UHFFFAOYSA-N
• SMILES： BrC1C=NC(CC(=O)OC(C)(C)C)=NC=1

Computed Properties

• Exact Mass: 272.016
• Monoisotopic Mass: 272.016
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 220
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 52.1

Experimental Properties

• Density: 1.404±0.06 g/cm3(Predicted)
• Boiling Point: 313.4±22.0 °C(Predicted)